Cas no 146925-83-9 (1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI))
146925-83-9 structure
Product Name:1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI)
CAS No:146925-83-9
MF:C26H54O6
MW:462.703369617462
CID:101004
PubChem ID:133065424
Update Time:2025-04-18
1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI)
- ISOSTEARYL GLYCERYL PENTAERYTHRITYL ETHER
- 2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]-1,3-propanediol
- 1,3-Propanediol, 2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]
- 1,3-Propanediol, 2-(hydroxymethyl)-2-((2-hydroxy-3-(isooctadecyloxy)propoxy)methyl)-
- Isostearyl glyceryl pentaerythrityl ether [INCI]
- EC 416-380-1
- 146925-83-9
- 2-(hydroxymethyl)-2-((2-hydroxy-3-(isooctadecyloxy)propoxy)methyl)-1,3-propanediol
- 3X85950A89
- Q27258169
- UNII-3X85950A89
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- Inchi: 1S/C26H54O6/c1-24(2)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-31-18-25(30)19-32-23-26(20-27,21-28)22-29/h24-25,27-30H,3-23H2,1-2H3
- InChI Key: QWVUXEBWAZOACQ-UHFFFAOYSA-N
- SMILES: O(CC(COCCCCCCCCCCCCCCCC(C)C)O)CC(CO)(CO)CO
Computed Properties
- Exact Mass: 462.39222
- Monoisotopic Mass: 462.39203944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 25
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 99.4Ų
Experimental Properties
- PSA: 99.38
1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI) Security Information
1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI) Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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